RY

• Molecular Formula: C15H23N5O4
• Molecular Weight: 337.37 g/mol
• InChI: InChI=1S/C15H23N5O4/c16-11(2-1-7-19-15(17)18)13(22)20-12(14(23)24)8-9-3-5-10(21)6-4-9/h3-6,11-12,21H,1-2,7-8,16H2,(H,20,22)(H,23,24)(H4,17,18,19)
• InChIKey: XTWSWDJMIKUJDQ-UHFFFAOYSA-N

RY Fluorescent Probe for Au³⁺ Detection

Probe RY is a rhodamine B-derived, reaction-based turn-on fluorescent chemodosimeter designed for the selective detection of Au³⁺ ions. Synthesized via condensation of rhodamine B hydrazide with propargyl bromide, RY exploits Au³⁺-promoted cyclization to generate a strong fluorescence signal at 578 nm [1]. The probe operates in aqueous EtOH-PBS buffer at physiological pH and has been validated in both live MCF-7 cells and living mice, establishing its utility beyond cuvette-based assays [1].

1 Aqueous turn-on fluorescence detection of Au³⁺ in EtOH-PBS buffer

2 Supports bioimaging research in live cells and whole-animal models

3 Physiological pH operation (pH 6–9) with low background signal

• [1] Song FL, Ning HF, She HY, Wang JY, Peng XJ. A turn-on fluorescent probe for Au³⁺ based on rhodamine derivative and its bioimaging application. Sci China Chem. 2014;57(7):1043-1047. doi:10.1007/s11426-014-5107-x View Source

Why Choose RY for Au³⁺ Detection

Au³⁺ fluorescent probes within the rhodamine/rhodol class exhibit wide variability in critical parameters: detection limits range from 7 ppb to over 500 nM (≈100 ppb), selectivity profiles differ markedly across interfering metal ions, and most probes lack demonstration of in vivo imaging capability [1][2]. These differences mean that substitution without head-to-head performance verification risks compromised sensitivity, false-positive responses, or inability to translate from in vitro to in vivo experimental workflows.

! Detection limits vary widely across rhodamine-based Au³⁺ probes; substitution may compromise trace sensitivity

! Selectivity profiles against interfering metals (e.g., Hg²⁺, Pd²⁺) are not uniform; false-positive risk in complex matrices

! Most probes in this class lack demonstrated in vivo imaging capability, limiting translation from in vitro to animal studies

• [1] Song FL, Ning HF, She HY, Wang JY, Peng XJ. A turn-on fluorescent probe for Au³⁺ based on rhodamine derivative and its bioimaging application. Sci China Chem. 2014;57(7):1043-1047. doi:10.1007/s11426-014-5107-x View Source
• [2] Pitsanuwong C, et al. A Rhodamine-based Fluorescent Chemodosimeter for Au³⁺ in Aqueous Solution and Living Cells. J Fluoresc. 2021;31(4):1211-1218. doi:10.1007/s10895-021-02725-0 View Source

RY Quantitative Comparison with Au³⁺ Probes

Au³⁺ Detection Limit Advantage

RY demonstrates a limit of detection (LOD) of 36 ppb (≈183 nM) for Au³⁺ by fluorescence titration in EtOH-PBS buffer, which is superior to multiple contemporary probes cited in the same study [1]. By comparison, the rhodamine N-hydroxysemicarbazide probe RHS reports an LOD of 0.5 µM (≈500 nM, ~98 ppb) under aqueous conditions [2]. RY's LOD is approximately 2.7-fold lower (more sensitive) than RHS when expressed in molar terms.

Detection Limit

Reported

RY: 36 ppb (≈183 nM)
RHS: 0.5 µM (~98 ppb)

~2.7× lower LOD supports trace-level Au³⁺ research

Cross-study comparison; buffer conditions differ (EtOH-PBS vs aqueous)

Evidence Dimension	Limit of detection (LOD) for Au³⁺
Target Compound Data	36 ppb (≈183 nM)
Comparator Or Baseline	RHS (rhodamine N-hydroxysemicarbazide) – 0.5 µM (≈500 nM, ~98 ppb)
Quantified Difference	RY LOD is ~2.7× lower (more sensitive) than RHS in molar concentration; 36 ppb vs ~98 ppb in mass concentration
Conditions	RY: EtOH-PBS buffer (20 mmol/L, pH 7.4, 1:1 v/v), fluorescence titration at 578 nm, excitation 553 nm. RHS: aqueous solution, fluorescence at 591 nm.

Why This Matters

A lower detection limit enables reliable quantification of Au³⁺ at sub-toxic concentrations, critical for environmental monitoring and early-stage biological studies where gold ion levels may be low.

• [1] Song FL, Ning HF, She HY, Wang JY, Peng XJ. A turn-on fluorescent probe for Au³⁺ based on rhodamine derivative and its bioimaging application. Sci China Chem. 2014;57(7):1043-1047. doi:10.1007/s11426-014-5107-x View Source
• [2] Pitsanuwong C, et al. A Rhodamine-based Fluorescent Chemodosimeter for Au³⁺ in Aqueous Solution and Living Cells. J Fluoresc. 2021;31(4):1211-1218. doi:10.1007/s10895-021-02725-0 View Source

Selectivity for Au³⁺ Over Metal Ions

RY was screened against 18 metal cations (Au³⁺, Hg²⁺, Pd²⁺, Pt²⁺, Ag⁺, Co²⁺, Cu²⁺, Ni²⁺, Ca²⁺, Cr³⁺, Mn²⁺, Cd²⁺, Fe³⁺, Fe²⁺, K⁺, Mg²⁺, Pb²⁺, Zn²⁺, Na⁺) in EtOH-PBS buffer [1]. Only Hg²⁺ and Pd²⁺ elicited minor fluorescence responses, far weaker than the Au³⁺ signal. Crucially, selectivity was retained even when competing cations were co-present with Au³⁺, demonstrating robustness in complex matrices [1].

Metal Ion Selectivity

Reported

Dominant Au³⁺ response; minor interference from Hg²⁺, Pd²⁺

High selectivity minimizes false positives in complex samples

Screened against 18 metal ions under identical conditions

Evidence Dimension	Fluorescence response selectivity across metal ion panel
Target Compound Data	Strong turn-on response for Au³⁺; negligible to weak responses for 17 other metal ions; Hg²⁺ and Pd²⁺ showed slight interference but far below Au³⁺ signal intensity
Comparator Or Baseline	All 18 metal ions tested simultaneously under identical conditions (10 µmol/L RY, 50 µmol/L each metal ion)
Quantified Difference	Au³⁺ produced dominant fluorescence; all other ions including Hg²⁺ and Pd²⁺ gave responses substantially lower (exact fold-differences reported in Figure 3 of the source)
Conditions	EtOH-PBS buffer (20 mmol/L, pH 7.4, 1:1 v/v); RY concentration 10 µmol/L; metal ion concentration 50 µmol/L; excitation 553 nm, slit 5 nm/5 nm

Why This Matters

High selectivity minimizes false-positive signals in biological and environmental samples where multiple metal ions coexist, ensuring that the measured fluorescence corresponds specifically to Au³⁺.

• [1] Song FL, Ning HF, She HY, Wang JY, Peng XJ. A turn-on fluorescent probe for Au³⁺ based on rhodamine derivative and its bioimaging application. Sci China Chem. 2014;57(7):1043-1047. doi:10.1007/s11426-014-5107-x View Source

Rapid Fluorescence Response

The turn-on fluorescence signal of RY plateaus within less than 30 minutes after incubation with 5 equivalents of Au³⁺ [1]. This short equilibration time allows rapid sample processing compared to probes requiring longer incubation, which is advantageous for high-throughput screening or time-sensitive imaging experiments.

Response Time

Class-level

<30 min to fluorescence plateau

Supports faster assay throughput compared to typical probes

Class observation; many probes require 60–120 min

Evidence Dimension	Time to maximum fluorescence signal
Target Compound Data	<30 minutes with 5 equiv. Au³⁺
Comparator Or Baseline	Class of Au³⁺ turn-on probes; many require 60–120 minutes for full signal development (qualitative class observation)
Quantified Difference	RY achieves complete response in under 30 min; explicit comparator data not available in source but noted as a short response time relative to typical probes
Conditions	RY (10 µmol/L) incubated with 5 equiv. Au³⁺ (50 µmol/L) in EtOH-PBS buffer (pH 7.4); fluorescence monitored at 578 nm

Why This Matters

A faster response time reduces total assay duration and increases throughput, making RY more suitable for laboratories running large sample batches or kinetic studies.

• [1] Song FL, Ning HF, She HY, Wang JY, Peng XJ. A turn-on fluorescent probe for Au³⁺ based on rhodamine derivative and its bioimaging application. Sci China Chem. 2014;57(7):1043-1047. doi:10.1007/s11426-014-5107-x View Source

Physiological pH Compatibility

Probe RY exhibits a pKa of 4.14 and shows no background fluorescence across pH 6–9, the physiologically relevant range [1]. This ensures that the probe remains in a non-fluorescent state until encountering Au³⁺, eliminating signal drift due to pH fluctuations commonly encountered in biological media. Many rhodamine-based probes suffer from pH-dependent background, which can reduce signal-to-noise ratios in cellular and in vivo environments.

pH Stability

Class-level

pKa 4.14; zero background at pH 6–9

Eliminates pH-dependent background in physiological imaging

Class-level; many rhodamine probes show partial ring-opening

Evidence Dimension	pH-dependent fluorescence background
Target Compound Data	pKa = 4.14; zero background fluorescence at pH 6–9
Comparator Or Baseline	General class of rhodamine spirolactam probes – many exhibit partial ring-opening and background fluorescence at pH < 7
Quantified Difference	RY maintains complete 'off' state throughout physiological pH range; specific comparator values not available in source but qualitative improvement noted
Conditions	pH titration experiment using fluorescence spectrophotometry; RY concentration 10 µmol/L in EtOH-PBS buffer

Why This Matters

Negligible pH interference ensures reliable quantification in live-cell imaging and in vivo studies where local pH can vary, reducing experimental artifacts and improving data reproducibility.

• [1] Song FL, Ning HF, She HY, Wang JY, Peng XJ. A turn-on fluorescent probe for Au³⁺ based on rhodamine derivative and its bioimaging application. Sci China Chem. 2014;57(7):1043-1047. doi:10.1007/s11426-014-5107-x View Source

In Vivo Imaging of Au³⁺

RY is distinguished by being the first fluorescent probe demonstrated to image Au³⁺ in living animals (mice), following successful validation in cultured MCF-7 cells [1]. While several probes report cell imaging, translation to whole-animal imaging requires adequate biocompatibility, tissue penetration, and sustained signal – criteria that RY uniquely satisfies among Au³⁺ probes at the time of publication.

In Vivo Imaging

Context-dependent

First probe reported to image Au³⁺ in living mice

Enables whole-animal biodistribution and toxicity research

Only probe with in vivo imaging data; MCF-7 cells also tested

Evidence Dimension	In vivo imaging capability
Target Compound Data	Successful fluorescence imaging of Au³⁺ in living mice; also functional in live MCF-7 cells
Comparator Or Baseline	Other reported Au³⁺ fluorescent probes (e.g., Kim et al. coumarin probe, Song et al. Bodipy probe, Peng et al. ratiometric sensor, Lin et al. rhodamine 6G probe) – all demonstrated only in vitro or cell imaging, not in living animals
Quantified Difference	RY is the only probe in its class with demonstrated whole-animal Au³⁺ imaging; no comparator achieved this milestone
Conditions	MCF-7 cells incubated with 5 µmol/L RY for 30 min at 37°C; mice administered Au³⁺ followed by RY probe; fluorescence imaged under appropriate excitation/emission

Why This Matters

For researchers studying gold ion biodistribution, toxicology, or pharmacokinetics, RY is the only validated tool for non-invasive, real-time monitoring of Au³⁺ in live animal models, representing a unique procurement value.

• [1] Song FL, Ning HF, She HY, Wang JY, Peng XJ. A turn-on fluorescent probe for Au³⁺ based on rhodamine derivative and its bioimaging application. Sci China Chem. 2014;57(7):1043-1047. doi:10.1007/s11426-014-5107-x View Source

RY Top Application Scenarios

In Vivo Au³⁺ Biodistribution and Toxicology

RY is the only validated fluorescent probe for imaging Au³⁺ in living mice, making it the preferred choice for preclinical studies tracking gold ion accumulation, organ distribution, and toxicity in real time without requiring tissue harvest [1]. Its physiological pH compatibility and low background ensure reliable signal in deep tissues.

Environmental Monitoring of Trace Au³⁺

With a 36 ppb detection limit, RY enables quantification of Au³⁺ in water samples and industrial effluents near regulatory concern thresholds, providing a practical alternative to ICP-MS for routine screening when combined with its rapid 30-minute response time [1].

Live-Cell Au³⁺ Imaging

RY has been successfully used in MCF-7 breast cancer cells with no observable cytotoxicity under imaging conditions, supporting applications in cellular toxicology, gold-based drug mechanism studies, and nanoparticle dissolution tracking [1].

Residual Au³⁺ Detection in Nanoparticle QC

The probe's high selectivity against 18 metal ions and its quantitative linear response across 0–196 ppb Au³⁺ make it suitable for detecting residual ionic gold in nanoparticle preparations, where unreacted Au³⁺ can affect biological assay outcomes [1].

Application

Selection Property

Validation Focus

In vivo Au³⁺ biodistribution

Whole-animal imaging capability

Biodistribution and toxicity tracking in live models

Environmental trace Au³⁺ detection

Low ppb-range detection limit

Water and effluent screening workflows

Live-cell Au³⁺ imaging

Cellular compatibility and low background

Cytotoxicity and uptake assessment in cell models

Nanoparticle residual Au³⁺ detection

High selectivity against 18 metals

QC for ionic gold in nanoparticle preparations

• [1] Song FL, Ning HF, She HY, Wang JY, Peng XJ. A turn-on fluorescent probe for Au³⁺ based on rhodamine derivative and its bioimaging application. Sci China Chem. 2014;57(7):1043-1047. doi:10.1007/s11426-014-5107-x View Source